Cas no 15724-70-6 (3,6-Diacetamidoacridine)

• Product Name: 3,6-Diacetamidoacridine
• CAS No: 15724-70-6
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 151083
• PubChem ID: 85070
• Update Time: 2025-05-27

3,6-Diacetamidoacridine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-3,6-acridinediylbis-
• N-(6-acetamidoacridin-3-yl)acetamide
• N,N'-acridine-3,6-diyldi(acetamide)
• 3,6-Bis(acetylamino)acridine
• 3,6-Bisacetamidoacridin
• 3,6-Bis-acetylamino-acridin
• 3,6-Bis-monoacetaminoacridine
• 3,6-diacetamido-acridine
• 3,6-Diacetamidoacridine
• AC1L38QX
• CHEMBL244683
• CTK4C9314
• N,N'-Acridin-3,6-diyl-bis-acetamid
• N,N'-acridine-3,6-diyl-bis-acetamide
• NSC7218
• N,N'-(Acridine-3,6-diyl)diacetamide
• MLS000736567
• 3, 6-Diacetamidoacridine
• 6JWL4MZ5HH
• SMR000528066
• cid_85070
• BDBM29698
• HMS2870N03
• Acetamide,N'-3,6-acridinediylbis-
• N-(6-acetam
• NSC 7218
• SCHEMBL18075701
• DTXSID20166233
• 15724-70-6
• NSC-7218
• N-(6-acetamido-3-acridinyl)acetamide
• UNII-6JWL4MZ5HH
• D5595
• NS00025113
• T71860
• N,N'-3,6-ACRIDINEDIYLBIS(ACETAMIDE)
• EINECS 239-819-5
• CS-0337052
• N-(6-acetamidoacridin-3-yl)ethanamide
• MFCD18429636
• N,N/'-acridine-3,6-diyldi(acetamide)
• NCGC00246913-01
• N-[6-(acetylamino)-3-acridinyl]acetamide
• Acetamide, N,N'-3,6-acridinediylbis-
• AS-76209
• N,N'-3,6-Acridinediylbis[acetamide]
• Acetamide, N,N'-3,6-acridinediylbis-(8CI)
• DTXCID3088724
• Acetamide, N,N'-3,6-acridinediylbis-(8CI)(9CI)
• IPBVFYCAVIISQF-UHFFFAOYSA-N

• Inchi： 1S/C17H15N3O2/c1-10(21)18-14-5-3-12-7-13-4-6-15(19-11(2)22)9-17(13)20-16(12)8-14/h3-9H,1-2H3,(H,18,21)(H,19,22)
• InChI Key： IPBVFYCAVIISQF-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC2=CC3C=CC(=CC=3N=C2C=1)NC(C)=O

Computed Properties

• Exact Mass: 293.11655
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1

Experimental Properties

• Melting Point: 260°C(lit.)
• PSA: 71.09
• λmax: 381(H2O)(lit.)

3,6-Diacetamidoacridine Security Information

• RTECS：AB4249700

Additional information on 3,6-Diacetamidoacridine

3,6-Diacetamidoacridine: A Comprehensive Overview

The compound 3,6-Diacetamidoacridine (CAS No. 15724-70-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmacology. Known for its unique structure and potential applications, this compound represents an important area of research in drug development.

Derived from the acridine skeleton, which is a well-known polycyclic aromatic hydrocarbon, 3,6-Diacetamidoacridine incorporates two acetamide groups at the 3 and 6 positions. This structural modification introduces specific functional properties that make it an interesting candidate for various biomedical applications.

Recent studies have highlighted the potential of 3,6-Diacetamidoacridine in the realm of anticancer drug development. Its ability to interact with DNA and other biomolecules has been explored extensively, making it a promising lead compound for developing agents that target specific pathways in cancer cells.

Another area of research involving 3,6-Diacetamidoacridine is its role as a template molecule for the synthesis of more complex compounds. By modifying the acetamide groups and other substituents, scientists have been able to create derivatives with enhanced biological activities, paving the way for innovative therapeutic solutions.

Furthermore, the compound's phototoxicity properties have been investigated, leading to advancements in photodynamic therapy (PDT). This modality leverages light-activated drugs to selectively destroy cancer cells while minimizing damage to surrounding healthy tissues.

In summary, 3,6-Diacetamidoacridine stands out as a critical compound in the advancing landscape of medicinal chemistry. Its structural features and biological activities make it a valuable subject for researchers seeking to develop next-generation drugs tailored to specific therapeutic needs.